2-(3,4-dimethoxyphenyl)-9-(m-tolyl)-5,6,7,9-tetrahydro-[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-9-(3-methylphenyl)-5,6,7,9-tetrahydro-4H-[1,2,4]triazolo[5,1-b]quinazolin-8-one
• InChI: InChI=1S/C24H24N4O3/c1-14-6-4-7-15(12-14)22-21-17(8-5-9-18(21)29)25-24-26-23(27-28(22)24)16-10-11-19(30-2)20(13-16)31-3/h4,6-7,10-13,22H,5,8-9H2,1-3H3,(H,25,26,27)
• InChI Key: QGWJVHMAVZVIOU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2C3=C(CCCC3=O)NC4=NC(=NN24)C5=CC(=C(C=C5)OC)OC
• Molecular Formula: C24H24N4O3
• Molecular Weight: 416.5 g/mol

Description

2-(3,4-dimethoxyphenyl)-9-(m-tolyl)-5,6,7,9-tetrahydro-[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one is a useful research compound. Its molecular formula is C24H24N4O3 and its molecular weight is 416.481. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

This compound has shown promising anticancer potential. Specifically, compound 9a demonstrated significant activity against various human cancer cell lines, including leukemia SR, non-small cell lung cancer, colon cancer, CNS cancer, melanoma, renal cancer, prostate cancer, and breast cancer. .

Antimicrobial Properties

Several derivatives of this compound were screened for antimicrobial activity. Notably, compound 16 exhibited a broad spectrum of antimicrobial effects. Additionally, compound 9a demonstrated dual activity as both an anticancer and antimicrobial agent. .

Intermediate in Muscle Relaxant Synthesis

The compound serves as an intermediate in the preparation of the muscle relaxant papaverin. .

Synthesis of Pyridazinone Derivatives

Researchers have used this compound in the synthesis of [1,2,4]triazolo[4,3-a]pyrazine derivatives containing 4-oxo-pyridazinone moieties. These derivatives were evaluated for their potential against cancer cell lines and c-Met kinase. .

Potential Antimicrobial Agent Against P. aeruginosa

Compound 10a, derived from this compound, displayed remarkable activity against P. aeruginosa, outperforming ampicillin. .

Acrylonitrile Synthesis

The compound has been utilized in the synthesis of (Z)-3-(benzo[b]thiophen-2-yl)-2-(3,4-dimethoxyphenyl)acrylonitrile. .

Mechanism of Action

Target of Action

Similar compounds have been known to interact with various cellular targets, including enzymes and receptors, which play crucial roles in cellular processes .

Mode of Action

The exact mode of action of this compound is currently unknown It’s possible that it interacts with its targets in a way that alters their function, leading to changes in cellular processes

Biochemical Pathways

Based on the structural similarity to other compounds, it might be involved in various biochemical pathways, influencing downstream effects such as cell proliferation, apoptosis, and signal transduction .

Result of Action

Similar compounds have been shown to induce apoptosis and inhibit cell proliferation in various cell lines .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound . Factors such as pH, temperature, and the presence of other molecules can affect the compound’s stability and its interaction with its targets.